Cas no 396098-55-8 (benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate)

• Product Name: benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate
• CAS No: 396098-55-8
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD31928737
• CID: 5233277
• PubChem ID: 10331712
• Update Time: 2025-05-20

benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl-trans-3,4-dihydroxypyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3,4-dihydroxy-, phenylmethyl ester, (3R,4R)-rel-
• benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate
• MFCD31928737
• PS-19989
• rac-benzyl (3R,4R)-3,4-dihydroxypyrrolidine-1-carboxylate
• E80106
• EN300-6998775
• 396098-55-8
• Benzyl (3R,4R)-3,4-dihydroxypyrrolidine-1-carboxylate
• (3R,4R)-Benzyl 3,4-dihydroxypyrrolidine-1-carboxylate
• benzyl (3R, 4R)-3,4-dihydroxypyrrolidine-1-carboxylate
• trans-1-Cbz-3,4-dihydroxypyrrolidine
• SCHEMBL2621382
• (3R,4R)-Benzyl3,4-dihydroxypyrrolidine-1-carboxylate
• 163439-83-6
• 1-PYRROLIDINECARBOXYLIC ACID, 3,4-DIHYDROXY-, PHENYLMETHYL ESTER,(3R,4R)-
• (3R,4R)-N-CBZ-3,4-DIHYDROXYPYRROLIDINE
• OSDPRBVIIIGHPO-GHMZBOCLSA-N

• MDL： MFCD31928737
• Inchi： 1S/C12H15NO4/c14-10-6-13(7-11(10)15)12(16)17-8-9-4-2-1-3-5-9/h1-5,10-11,14-15H,6-8H2/t10-,11-/m1/s1
• InChI Key： OSDPRBVIIIGHPO-GHMZBOCLSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@@H](O)[C@H](O)C1

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate

Benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate (CAS No. 396098-55-8): An Overview

Benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate (CAS No. 396098-55-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group and a trans-3,4-dihydroxypyrrolidine moiety. These structural elements contribute to its potential applications in various areas, including drug discovery and chemical synthesis.

The benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate molecule is a derivative of pyrrolidine, a five-membered heterocyclic amine. The presence of the benzyl group and the dihydroxy substitution on the pyrrolidine ring imparts specific chemical and biological properties to the compound. These properties make it an attractive candidate for further investigation in both academic and industrial settings.

Recent studies have highlighted the importance of benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. This finding suggests that benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate could be a valuable lead compound for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate has also been explored for its role in chemical synthesis. The compound's reactivity and stability make it a useful intermediate in the synthesis of more complex molecules. For example, it can serve as a building block for the construction of peptidomimetics and other bioactive compounds. This versatility has led to its increased use in combinatorial chemistry and high-throughput screening methods.

The synthesis of benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring and subsequent functionalization with the benzyl and dihydroxy groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of transition metal-catalyzed reactions to achieve high yields and selectivity. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound.

From a pharmacological perspective, benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate has been studied for its ability to modulate specific biological pathways. Its interaction with enzymes and receptors has been investigated using both in vitro and in vivo models. These studies have provided valuable insights into the mechanisms underlying its biological activity and have paved the way for further optimization of its properties.

In conclusion, benzyl trans-3,4-dihydroxypyrrolidine-1-carboxylate (CAS No. 396098-55-8) is a promising compound with a wide range of potential applications in both chemical synthesis and pharmaceutical research. Its unique structural features and favorable biological properties make it an important molecule to study further. As research continues to advance, it is likely that new uses for this compound will be discovered, contributing to the development of innovative solutions in medicine and chemistry.